Cas no 122536-66-7 (Carbamic acid,[1-methyl-2-oxo-2-(3-pyrrolidinylamino)ethyl]-, 1,1-dimethylethyl ester,[S-(R*,R*)]- (9CI))

• Product Name: Carbamic acid,[1-methyl-2-oxo-2-(3-pyrrolidinylamino)ethyl]-, 1,1-dimethylethyl ester,[S-(R*,R*)]- (9CI)
• CAS No: 122536-66-7
• MF: C₁₂H₂₃N₃O₃
• MW: 257.32932305336
• CID: 104464
• PubChem ID: 14555449
• Update Time: 2025-04-18

Carbamic acid,[1-methyl-2-oxo-2-(3-pyrrolidinylamino)ethyl]-, 1,1-dimethylethyl ester,[S-(R*,R*)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,[1-methyl-2-oxo-2-(3-pyrrolidinylamino)ethyl]-, 1,1-dimethylethyl ester,[S-(R*,R*)]- (9CI)
• Carbamic acid,[1-methyl-2-oxo-2-(3-pyrrolidinylamino)ethyl]-, 1,1-dimethylethyl ester,[S-(R*,R...
• TERT-BUTYL {(S)-1-METHYL-2-OXO-2-[(S)-PYRROLIDIN-3-YLAMINO]ETHYL}CARBAMATE
• tert-butyl N-[1-oxo-1-(pyrrolidin-3-ylamino)propan-2-yl]carbamate
• ACMC-20mq3c
• AGN-PC-001SUL
• CTK8G7019
• SureCN8121031
• 122536-97-4
• Carbamic acid, [1-methyl-2-oxo-2-(3-pyrrolidinylamino)ethyl]-, 1,1-dimethylethyl ester
• tert-Butyl {1-oxo-1-[(pyrrolidin-3-yl)amino]propan-2-yl}carbamate
• [1-Methyl-2-oxo-2-[(3-pyrrolidinyl)amino]ethyl]-carbamic acid 1,1-dimethylethyl ester
• 122536-66-7
• SCHEMBL8121031
• DTXSID10561637
• DTXSID401126146
• LUQCQTCJUWASKJ-UHFFFAOYSA-N

• Inchi： 1S/C12H23N3O3/c1-8(14-11(17)18-12(2,3)4)10(16)15-9-5-6-13-7-9/h8-9,13H,5-7H2,1-4H3,(H,14,17)(H,15,16)
• InChI Key： LUQCQTCJUWASKJ-UHFFFAOYSA-N
• SMILES： O(C(NC(C)C(NC1CNCC1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 257.17409
• Monoisotopic Mass: 257.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 79.5Ų

Experimental Properties

• PSA: 79.46